Cas no 926205-45-0 (2-Fluoro-5-(thiophen-2-yl)benzoic acid)

• Product Name: 2-Fluoro-5-(thiophen-2-yl)benzoic acid
• CAS No: 926205-45-0
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• MDL: MFCD09042506
• CID: 1037776
• Update Time: 2025-06-13

2-Fluoro-5-(thiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(thiophen-2-yl)benzoic acid
• 2-fluoro-5-thiophen-2-ylbenzoic acid

• MDL： MFCD09042506
• Inchi： 1S/C11H7FO2S/c12-9-4-3-7(6-8(9)11(13)14)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： AJZQGTREOWCZIG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 222.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 65.54000
• LogP: 3.25240

Additional information on 2-Fluoro-5-(thiophen-2-yl)benzoic acid

Professional Introduction to 2-Fluoro-5-(thiophen-2-yl)benzoic Acid (CAS No. 926205-45-0)

2-Fluoro-5-(thiophen-2-yl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 926205-45-0, represents a promising candidate for further research and development in the synthesis of novel therapeutic agents. The presence of both fluoro and thiophene substituents in its molecular framework endows it with distinct chemical reactivity and biological potential, making it a subject of intense interest among researchers.

The molecular structure of 2-Fluoro-5-(thiophen-2-yl)benzoic acid consists of a benzoic acid core substituted at the 2-position with a fluoro group and at the 5-position with a thiophene ring. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The fluoro group, known for its ability to modulate metabolic pathways and improve binding affinity, contributes to the compound's pharmacological efficacy. Meanwhile, the thiophene ring, a heterocyclic aromatic structure, is widely recognized for its role in various biological processes and has been extensively studied for its potential in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. 2-Fluoro-5-(thiophen-2-yl)benzoic acid has shown promise as a lead compound in this context. Its unique structural features make it a versatile scaffold for designing molecules that can interact with biological targets with high specificity. For instance, studies have indicated that derivatives of this compound may have applications in the treatment of inflammatory diseases, cancer, and neurological disorders. The ability of the fluoro group to enhance binding interactions with biological receptors has been particularly noted in several preclinical studies.

The synthesis of 2-Fluoro-5-(thiophen-2-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of modern chemical techniques in pharmaceutical research.

One of the most compelling aspects of 2-Fluoro-5-(thiophen-2-yl)benzoic acid is its potential as a building block for drug discovery. Researchers have leveraged its structural motifs to develop libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several hit compounds with significant pharmacological activity. The combination of computational modeling and experimental validation has been instrumental in understanding the binding modes and mechanisms of action of these derivatives.

The pharmacokinetic properties of 2-Fluoro-5-(thiophen-2-yl)benzoic acid have also been extensively studied. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These characteristics are essential for any drug candidate intended for clinical use. Furthermore, the compound's solubility profile has been optimized through structural modifications, enhancing its suitability for formulation into various dosage forms.

In conclusion, 2-Fluoro-5-(thiophen-2-yl)benzoic acid (CAS No. 926205-45-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.